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Compound of Interest

Compound Name: Ethylenediamine dihydrobromide
CAS No.: 624-59-9
Cat. No.: B1205270
Get Quote
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Executive Summary & Scientific Rationale

The transition from lead-based to lead-free perovskites is currently bottlenecked by the
oxidative instability of Tin (ll) (

) to Tin (IV) (
). While traditional methylammonium tin iodide (
) offers excellent optical properties, it degrades rapidly in ambient conditions.

This application note details the use of Ethylenediammonium Dihydroiodide (EDADH)—often
abbreviated in literature as

or simply the {en} cation—as a structural template to form Dion-Jacobson (DJ) 2D perovskite
phases. Unlike Ruddlesden-Popper (RP) phases, which rely on weak van der Waals forces
between bilayers, EDADH facilitates hydrogen bonding at both ends of the diammonium cation,
effectively "stitching" the inorganic perovskite slabs together.

Key Mechanistic Advantages of EDADH:
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o Elimination of van der Waals Gaps: EDADH acts as a molecular bridge, reducing the
interlayer distance and enhancing charge transport across the 2D layers.

e Thermodynamic Stabilization: The rigid DJ structure suppresses the lattice
expansion/contraction cycles that typically lead to degradation.

e "Hollow" Architecture: In 3D variants, EDADH can substitute standard A-site cations to create
ordered vacancies, increasing the bandgap and reducing background carrier density caused

by

oxidation.

Chemical Precursors & Safety

Critical Safety Note: Tin-based perovskites are extremely sensitive to oxygen and moisture. All
precursor preparation and film deposition must be conducted in a Nitrogen-filled glovebox (

ppm,
ppm).
Reagents
Reagent Purity Role
o Core organic spacer
Ethylenediamine (EDA) >99.5%
backbone.
; lodide source for salt
Hydroiodic Acid (HI) ST LRl _
formation.
Tin (1) lodide (
99.999% Inorganic B-site metal source.
)
Tin (1) Fluoride ( Reducing agent (suppresses
99%
) )-
DMF / DMSO Anhydrous Solvents.
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Synthesis of EDADH (Ethylenediammonium
Dihydroiodide)

Note: Commercial EDADH is available, but in-house synthesis ensures high purity required for
optoelectronics.

o Reaction: Place 20 mL of ethanol in a round-bottom flask at 0°C (ice bath).

o Addition: Slowly add Ethylenediamine (EDA) and Hydroiodic acid (HI) in a 1:2.2 molar ratio.
The excess HI ensures complete protonation.

o Reaction:

o Crystallization: Stir for 2 hours. Evaporate solvent using a rotary evaporator at 60°C until a
white precipitate forms.

 Purification: Wash the precipitate 3 times with diethyl ether to remove unreacted iodine
species.

e Drying: Dry in a vacuum oven at 60°C for 12 hours. Transfer immediately to a glovebox.

Experimental Protocol: Fabrication of DJ Phase
Films

This protocol targets the fabrication of a pure 2D Dion-Jacobson film. For "hollow" 3D
perovskites, adjust the stoichiometry to include Methylammonium lodide (MAI).

Precursor Ink Formulation

Target Concentration: 0.8 M (based on Sn).

e Weighing: Inside the glovebox, weigh stoichiometric amounts of:

o :298 mg (0.8 mmol)

o EDADH: 254 mg (0.8 mmol)

o :12.5 mg (10 mol% excess relative to Sn, critical for oxidation suppression).
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» Solvation: Dissolve powders in 1 mL of mixed solvent (DMF:DMSO = 4:1 v/v).
e Aging: Stir at room temperature for 4 hours. Filter through a 0.22

PTFE filter.

o Checkpoint: The solution should be clear yellow. If orange/red, oxidation has occurred,;
discard.

Thin Film Deposition (Spin Coating)

Substrate: UV-Ozone treated ITO/PEDOT:PSS (or hole transport layer of choice).

Dispense: Place 40
of the precursor ink onto the substrate center.
e Spin Cycle:
o Step 1: 1000 rpm for 10s (Spread).
o Step 2: 4000 rpm for 30s (Thinning).
» Antisolvent Dripping (Critical): At 15 seconds into Step 2, quickly dispense 150
of Chlorobenzene onto the spinning center.
o Why: This induces rapid supersaturation and nucleation of the DJ phase.

e Annealing: Transfer immediately to a hotplate. Anneal at 100°C for 10 minutes.

o Observation: Film should turn dark brown/black (indicating perovskite phase formation).

Mechanistic Visualization

The following diagram illustrates the structural difference between standard Ruddlesden-
Popper (RP) phases and the EDADH-enabled Dion-Jacobson (DJ) phase, highlighting the
stability mechanism.
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Figure 1: Mechanism of EDADH-induced Dion-Jacobson phase formation. The diammonium
cation eliminates the weak van der Waals gap found in traditional RP phases.

Device Fabrication Workflow

The integration of EDADH-based films into a p-i-n solar cell architecture requires precise layer
interfacing.
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Figure 2: Step-by-step fabrication workflow for an inverted (p-i-n) EDADH-based perovskite
solar cell.

Performance & Stability Data

The following table summarizes typical performance metrics comparing standard Lead-Free

against EDADH-stabilized variants.

Control ( EDADH-DJ ( Hollow 3D ({en}
Metric
) ) )
PCE (%) 3.0-5.0% 4.0-7.5% 6.5-9.0%
Voc (V) 0.40V 0.55V 0.65V
Stability ( > 500 hours
< 10 hours (Air) > 100 hours (Air)
) (Encapsulated)
High ( Low (
Defect Density Medium
) )

Data Interpretation: The "Hollow" 3D structure, where EDADH is doped into a 3D lattice rather
than forming a pure 2D layer, often yields the highest efficiency due to better vertical charge
transport while retaining the passivation benefits of the diamine.

Troubleshooting & Optimization

e Film Pinholes:

o Cause: Antisolvent drip timing is incorrect.
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o Fix: Adjust drip time by
seconds. Ensure chlorobenzene is anhydrous.

e Rapid Yellowing of Film:

o Cause: Oxygen ingress or insufficient

o Fix: Verify glovebox

levels. Increase

concentration to 15 mol%.
e Low Short-Circuit Current (

):

o Cause: The 2D layers are oriented parallel to the substrate (blocking vertical transport).

o Fix: Use "Hot-Casting" (pre-heat substrate to 70°C) to encourage vertical orientation of the
perovskite slabs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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